![molecular formula C18H21N3O3S2 B4705169 N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide](/img/structure/B4705169.png)
N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide
Overview
Description
N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide, also known as MPS-1, is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in cancer treatment.
Mechanism of Action
The mechanism of action of N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide is not fully understood. However, studies have suggested that this compound inhibits the activity of a protein called Aurora kinase A, which is involved in cell division. Inhibition of Aurora kinase A leads to disruption of the cell cycle and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have demonstrated that this compound inhibits the phosphorylation of histone H3, a marker of cell division. This compound has also been shown to induce G2/M cell cycle arrest and increase the expression of p21, a protein involved in cell cycle regulation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide in lab experiments is its specificity for Aurora kinase A. This allows researchers to study the effects of inhibiting this protein without affecting other cellular processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide. One area of interest is the development of more effective synthesis methods for this compound. Another area of interest is the investigation of the potential of this compound in combination with other cancer therapies. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment.
Scientific Research Applications
N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-1-pyrrolidinecarbothioamide has been shown to have potential applications in cancer treatment. Studies have demonstrated that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that this compound may be a promising candidate for the development of new cancer therapies.
properties
IUPAC Name |
N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]pyrrolidine-1-carbothioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S2/c1-24-16-8-4-15(5-9-16)20-26(22,23)17-10-6-14(7-11-17)19-18(25)21-12-2-3-13-21/h4-11,20H,2-3,12-13H2,1H3,(H,19,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOUPDIATPIIGDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=S)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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